Cas no 361480-58-2 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 361480-58-2
• MF: C₂₆H₂₃N₃O₄S₂
• MW: 505.608523607254
• CID: 5989140
• PubChem ID: 5086848
• Update Time: 2025-10-30

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• Benzamide, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-N-[4-(4-methoxyphenyl)-2-thiazolyl]-
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• AKOS024578386
• SMR000237655
• SR-01000444348
• F0473-0248
• 361480-58-2
• MLS000697178
• Oprea1_503956
• CHEMBL1469603
• EU-0006087
• HMS2522C12
• SR-01000444348-1
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide

• Inchi： 1S/C26H23N3O4S2/c1-33-22-10-6-19(7-11-22)24-17-34-26(27-24)28-25(30)20-8-12-23(13-9-20)35(31,32)29-15-14-18-4-2-3-5-21(18)16-29/h2-13,17H,14-16H2,1H3,(H,27,28,30)
• InChI Key： SWAIKWHWHWUUKG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 505.11299857g/mol
• Monoisotopic Mass: 505.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• pka: 6.44±0.50(Predicted)

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-yl-4-(1,2,3,4-Tetrahydroisoquinoline-2-Sulfonyl)Benzamide: A Comprehensive Overview

The compound with CAS No 361480-58-2, commonly referred to as N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

N-4-(4-Methoxyphenyl)-1,3-thiazol-2-yl is a key structural component of this molecule, contributing to its aromatic stability and reactivity. The thiazole ring is a heterocyclic structure that is widely studied for its role in bioactive compounds. Recent studies have highlighted the importance of thiazole derivatives in modulating cellular pathways and exhibiting antioxidant properties.

The benzamide moiety in the compound plays a crucial role in enhancing the molecule's solubility and bioavailability. This functional group is often utilized in drug design to improve pharmacokinetic profiles. Furthermore, the sulfonyl group attached to the tetrahydroisoquinoline ring introduces additional electronic effects, which can influence the compound's interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, leading to higher yields and improved purity. These developments underscore the importance of sustainable synthetic methods in modern drug discovery.

In terms of pharmacological applications, N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl derivatives have shown potential as inhibitors of various enzymes implicated in neurodegenerative diseases. For instance, studies have demonstrated their ability to modulate acetylcholinesterase activity, making them promising candidates for Alzheimer's disease therapeutics.

The integration of tetrahydroisoquinoline into the molecular framework introduces rigidity and enhances receptor binding affinity. This structural feature has been leveraged in designing molecules with improved selectivity for G protein-coupled receptors (GPCRs), which are critical targets in drug development.

From a materials science perspective, this compound exhibits interesting optical and electronic properties due to its conjugated system. Researchers have investigated its potential as a chromophore in organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to absorb visible light efficiently makes it a valuable candidate for next-generation optoelectronic materials.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes with various biological targets. These studies have revealed that the methoxyphenyl group contributes significantly to van der Waals interactions, while the thiazole ring facilitates hydrogen bonding.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this compound. Its modular structure allows for extensive chemical diversification, enabling researchers to explore a wide range of biological activities.

In conclusion, CAS No 361480-58-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical features and promising biological profiles make it a focal point for future research and development efforts.